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Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanomedical research, offering a versatile
platform for applications ranging from diagnostics and imaging to targeted drug delivery.[1][2][3]
Their utility is significantly enhanced through surface functionalization, which improves their
stability, biocompatibility, and targeting specificity.[4][5][6] Polyethylene glycol (PEG) is a widely
used polymer for surface modification due to its ability to reduce non-specific protein
adsorption, thereby prolonging circulation time in vivo.[4] This document provides a detailed,
step-by-step guide for the functionalization of citrate-capped gold nanoparticles with Thiol-C9-
PEG?7, a process that leverages the strong affinity of the thiol group for the gold surface to
create a stable, biocompatible nanoparticle conjugate.[7]

Experimental Protocols

This section details the necessary procedures, from the synthesis of the initial gold
nanoparticles to their functionalization and subsequent purification.

Part 1: Synthesis of Citrate-Capped Gold Nanoparticles
(AuUNPSs)
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This protocol is based on the well-established Turkevich-Frens method for synthesizing
monodisperse, citrate-stabilized gold nanoparticles.[8]

Materials:

Hydrogen tetrachloroaurate (HAuCl4) solution (1.0 mM)

Trisodium citrate dihydrate (NasCsHs07:2H20) solution (1% w/v)

Ultrapure water (18.2 MQ-cm)

Glassware (thoroughly cleaned with aqua regia and rinsed with ultrapure water)

Stirring hotplate

Magnetic stir bar
Procedure:

 In a clean Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCI4 solution to a rolling boil on a
stirring hotplate with a magnetic stir bar.

e Rapidly inject 2 mL of 1% trisodium citrate solution into the boiling HAuCla solution while
stirring vigorously.[8]

o Observe the color change of the solution from pale yellow to colorless, and then to a deep
red or wine color, which indicates the formation of gold nanopatrticles.[8][9]

» Continue boiling and stirring for an additional 10-15 minutes.[8]
* Remove the flask from the heat and allow it to cool to room temperature.

o Store the synthesized citrate-capped AuNPs at 4°C until further use.

Part 2: Functionalization of AUNPs with Thiol-C9-PEG7

This procedure describes the ligand exchange process to functionalize the citrate-capped
AuNPs with Thiol-C9-PEG?7.
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Materials:

Citrate-capped AuNPs (from Part 1)

Thiol-C9-PEG?7 solution (e.g., 1 mg/mL in ultrapure water)

Phosphate-buffered saline (PBS), pH 7.4

Microcentrifuge tubes
Procedure:

e Prepare a solution of Thiol-C9-PEG?7 in ultrapure water or a suitable buffer like PBS. The
concentration will depend on the desired surface coverage and the concentration of the
AuUNP solution.[10]

 In a microcentrifuge tube, mix the citrate-capped AuNP solution with the Thiol-C9-PEG7
solution. A typical molar ratio of PEG to AuNPs can range from 2000:1 to 4000:1 to achieve
good surface coverage.[11]

 Incubate the mixture at room temperature with gentle stirring or shaking for 12-24 hours to
facilitate the ligand exchange reaction.[8]

Part 3: Purification of Functionalized AUNPs

Purification is a critical step to remove excess Thiol-C9-PEG7 and displaced citrate ions.
Centrifugation is a common and effective method.[7][12]

Materials:

e Functionalized AuNP solution (from Part 2)
o Ultrapure water or PBS

e Microcentrifuge

Procedure:
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o Centrifuge the functionalized AuNP solution. The speed and duration will depend on the size
of the AUNPs (see Table 2 for general guidelines).[3]

o Carefully remove the supernatant containing unbound ligands.
¢ Resuspend the nanoparticle pellet in ultrapure water or PBS.

o Repeat the centrifugation and resuspension steps at least two more times to ensure
thorough purification.[8]

 After the final wash, resuspend the purified Thiol-C9-PEG7 functionalized AuNPs in the
desired buffer for storage at 4°C.

Characterization and Data Presentation

Successful functionalization is confirmed by a combination of characterization techniques that
assess the changes in the physicochemical properties of the nanoparticles.

Citrate-Capped Thiol-C9-PEG7 Characterization
Parameter )

AuNPs (Expected) AuNPs (Expected) Technique
Surface Plasmon Slight redshift (~2-5 )

~520 nm UV-Vis Spectroscopy
Resonance (Amax) nm)[13]
Hydrodynamic Dependent on core Increase of 5-15 Dynamic Light
Diameter size nm[11] Scattering (DLS)

] Highly negative (~-30  Less negative (~-10 Electrophoretic Light
Zeta Potential

to -50 mV) to -20 mV) Scattering (ELS)
Morohol Spherical, No significant change Transmission Electron
orpholo
P i monodisperse in core morphology Microscopy (TEM)

Table 1: Expected Characterization Data for AUNPs before and after functionalization.
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AuUNP Core Diameter Centrifugation Speed (RCF) Centrifugation Time (min)
10-20 nm 15,000 - 20,000 x g 20-30
30-50 nm 8,000 - 12,000 x g 15-20
60-80 nm 4,000 - 7,000 x g 10-15

Table 2: General Centrifugation Guidelines for Purification of AUNPs.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the functionalization of gold

nanoparticles.
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Caption: Workflow for the synthesis and functionalization of gold nanoparticles.
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Caption: Ligand exchange reaction on the gold nanopatrticle surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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